5-Cyclopropoxy-2-nitroaniline

• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-nitroaniline
• InChI: InChI=1S/C9H10N2O3/c10-8-5-7(14-6-1-2-6)3-4-9(8)11(12)13/h3-6H,1-2,10H2
• InChI Key: JOEBGDXEDWBACJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)[N+](=O)[O-])N

Description

Chemical Structure and Properties 5-Cyclopropoxy-2-nitroaniline (IUPAC name: 5-cyclopropoxy-2-nitroaniline) is a nitroaromatic compound featuring a benzene ring substituted with an amino (-NH₂) group at position 1, a nitro (-NO₂) group at position 2, and a cyclopropoxy (-O-C₃H₅) group at position 3. The cyclopropoxy substituent introduces ring strain and moderate electron-donating effects due to the cyclopropane’s conjugation with the oxygen atom.

Its applications likely include roles as an intermediate in pharmaceutical synthesis or agrochemical development, leveraging the nitro group’s electrophilic properties and the cyclopropoxy group’s steric and electronic effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-2-nitroaniline typically involves the nitration of aniline derivatives followed by the introduction of the cyclopropoxy group. One common method starts with the nitration of aniline to form 2-nitroaniline. This intermediate is then subjected to a substitution reaction with cyclopropyl alcohol under acidic conditions to introduce the cyclopropoxy group.

Industrial Production Methods

Industrial production of 5-Cyclopropoxy-2-nitroaniline may involve similar synthetic routes but on a larger scale. The process often includes optimization of reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-2-nitroaniline undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst or sodium borohydride.

Oxidation: The compound can undergo oxidation reactions, particularly at the cyclopropoxy group, leading to the formation of carboxylic acids or other oxidized derivatives.

Substitution: The aromatic ring can participate in electrophilic substitution reactions, such as halogenation or sulfonation.

Common Reagents and Conditions

Reduction: Common reagents include hydrogen gas with a palladium catalyst or sodium borohydride in an alcoholic solvent.

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Substitution: Halogenation can be carried out using halogens (e.g., chlorine or bromine) in the presence of a Lewis acid catalyst.

Major Products Formed

Reduction: The major product is 5-Cyclopropoxy-2-phenylenediamine.

Oxidation: Products include carboxylic acids or ketones depending on the specific conditions.

Substitution: Halogenated or sulfonated derivatives of 5-Cyclopropoxy-2-nitroaniline.

Scientific Research Applications

5-Cyclopropoxy-2-nitroaniline has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition or as a probe for understanding biological pathways.

Industry: It is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2-nitroaniline involves its interaction with molecular targets such as enzymes or receptors. The nitro group can undergo reduction to form reactive intermediates that interact with biological molecules. The cyclopropoxy group may enhance the compound’s binding affinity to specific targets, thereby modulating its biological activity.

Comparison with Similar Compounds

The following analysis compares 5-cyclopropoxy-2-nitroaniline with structurally related compounds, emphasizing substituent effects on chemical and biological properties.

Substituent Variations on the Aniline Ring

Table 1: Comparison of Substituent Effects

Compound Name	Substituents (Positions)	Key Differences	Impact on Properties	References
5-Cyclopropoxy-2-nitroaniline	-O-C₃H₅ (5), -NO₂ (2)	Baseline compound	Balanced reactivity; moderate solubility
5-Fluoro-2-nitroaniline	-F (5), -NO₂ (2)	Fluorine instead of cyclopropoxy	Higher polarity, altered bioactivity
5-Chloro-2-nitroaniline	-Cl (5), -NO₂ (2)	Chlorine’s electron-withdrawing effect	Increased stability, reduced solubility
N-Ethyl-2-nitro-5-propoxyaniline	-O-C₃H₇ (5), -NO₂ (2), -NH-C₂H₅ (1)	Propoxy and ethyl groups	Enhanced lipophilicity, slower metabolism
5-Nitro-2-(trifluoromethoxy)aniline	-O-CF₃ (2), -NO₂ (5)	Trifluoromethoxy group	High electron withdrawal, thermal stability

Key Observations :

• Halogen vs. Cyclopropoxy : Replacing cyclopropoxy with halogens (F, Cl) increases polarity but reduces steric bulk, affecting interactions with biological targets (e.g., enzyme active sites) .
• Alkoxy Group Variations : Propoxy (C₃H₇O) and trifluoromethoxy (CF₃O) substituents alter electronic effects. Trifluoromethoxy’s strong electron withdrawal enhances stability but reduces nucleophilicity compared to cyclopropoxy .

Positional Isomerism and Functional Group Effects

Table 2: Positional and Functional Group Comparisons

Compound Name	Substituent Positions	Unique Features	Applications	References
4-Cyclopropyl-5-fluoro-2-nitroaniline	-C₃H₅ (4), -F (5), -NO₂ (2)	Cyclopropyl at position 4	Potential antimicrobial agent
5-Bromo-2-(cyclopropylmethoxy)-3-fluoroaniline	-Br (5), -O-CH₂-C₃H₅ (2), -F (3)	Bromine adds steric hindrance	Material science intermediates
2-(Cyclopropylmethoxy)-5-fluoroaniline	-O-CH₂-C₃H₅ (2), -F (5)	Methoxy-linked cyclopropane	Pharmacokinetic modulation

Key Observations :

• Bromine Substitution : The bromine atom in 5-bromo-2-(cyclopropylmethoxy)-3-fluoroaniline increases molecular weight and steric bulk, impacting crystallinity in material applications .

Heterocyclic Analogues

Pyridine-based analogues, such as 5-cyclopropoxy-4-iodo-2-nitropyridine, demonstrate how replacing the benzene ring with a pyridine ring modifies electronic properties. The nitrogen in the pyridine ring increases electron deficiency, enhancing reactivity in electrophilic substitution reactions compared to benzene derivatives .